Cas no 1021418-60-9 ((1S,2S,3Z,5S)-2,6,6-Trimethyl-3-(3-pyridinylmethyl)imino-bicyclo3.1.1heptan-2-ol)

• Product Name: (1S,2S,3Z,5S)-2,6,6-Trimethyl-3-(3-pyridinylmethyl)imino-bicyclo3.1.1heptan-2-ol
• CAS No: 1021418-60-9
• MF: C₁₆H₂₂N₂O
• MW: 258.358684062958
• CID: 5040454
• Update Time: 2025-10-31

(1S,2S,3Z,5S)-2,6,6-Trimethyl-3-(3-pyridinylmethyl)imino-bicyclo3.1.1heptan-2-ol Chemical and Physical Properties

Names and Identifiers

• (1S,2S,3Z,5S)-2,6,6-Trimethyl-3-(3-pyridinylmethyl)imino-bicyclo3.1.1heptan-2-ol

• Inchi： 1S/C16H22N2O/c1-15(2)12-7-13(15)16(3,19)14(8-12)18-10-11-5-4-6-17-9-11/h4-6,9,12-13,19H,7-8,10H2,1-3H3/b18-14-/t12-,13-,16-/m0/s1
• InChI Key： WTPZHVGWFTXKIG-XMMWDQGISA-N
• SMILES： [C@]12([H])C[C@]([H])(C1(C)C)C/C(=N/CC1=CC=CN=C1)/[C@@]2(C)O

Additional information on (1S,2S,3Z,5S)-2,6,6-Trimethyl-3-(3-pyridinylmethyl)imino-bicyclo3.1.1heptan-2-ol

Introduction to (1S,2S,3Z,5S)-2,6,6-Trimethyl-3-(3-pyridinylmethyl)imino-bicyclo3.1.1heptan-2-ol (CAS No. 1021418-60-9)

(1S,2S,3Z,5S)-2,6,6-Trimethyl-3-(3-pyridinylmethyl)imino-bicyclo3.1.1heptan-2-ol is a complex organic compound with a unique bicyclic structure that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 1021418-60-9, belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study in medicinal chemistry.

The molecular framework of this compound features a highly intricate three-dimensional arrangement, characterized by a bicyclo[3.1.1]heptane core. This core is functionalized with various substituents that contribute to its distinct chemical and biological properties. Specifically, the presence of a pyridinylmethyl group at the 3-position and an imino group at the 2-position introduces significant reactivity and potential for further derivatization.

One of the most striking features of this compound is its stereochemistry. The specified configuration at the 1S, 2S, 3Z, and 5S positions indicates a highly optimized spatial arrangement that may be critical for its biological activity. Such stereochemical precision is often essential in pharmaceutical compounds, as it can significantly influence their efficacy and selectivity.

In recent years, there has been growing interest in the development of novel heterocyclic compounds for their potential therapeutic applications. The bicyclic structure of (1S,2S,3Z,5S)-2,6,6-Trimethyl-3-(3-pyridinylmethyl)imino-bicyclo3.1.1heptan-2-ol aligns well with this trend, as bicyclic compounds are known to exhibit enhanced binding affinity and metabolic stability compared to their acyclic counterparts.

Recent studies have highlighted the importance of pyridine-based motifs in drug design due to their ability to interact with biological targets in multiple ways. The pyridinylmethyl group in this compound serves as a key pharmacophore, potentially enabling interactions with various enzymes and receptors. This feature makes it a valuable scaffold for the development of new therapeutic agents.

The imino group at the 2-position further enhances the compound's potential as a pharmacological tool. Iminos are known for their ability to participate in hydrogen bonding and other non-covalent interactions, which are crucial for drug-receptor binding. The presence of this group may contribute to the compound's binding affinity and selectivity towards specific biological targets.

From a synthetic chemistry perspective, (1S,2S,3Z,5S)-2,6,6-Trimethyl-3-(3-pyridinylmethyl)imino-bicyclo3.1.1heptan-2-ol presents an intriguing challenge due to its complex stereochemistry and molecular architecture. The synthesis of such compounds requires careful planning and precise control over reaction conditions to ensure high yield and enantiomeric purity.

Advances in asymmetric synthesis have made it possible to construct complex chiral molecules with high efficiency and selectivity. These methodologies have been instrumental in the preparation of (1S,2S,3Z,5S)-2,6,6-Trimethyl-3-(3-pyridinylmethyl)imino-bicyclo3.1.1heptan-2-ol and similar compounds. The application of transition metal catalysis and biocatalysis has further streamlined the synthesis process.

The biological evaluation of this compound has revealed several promising activities that warrant further investigation. Preliminary studies suggest that it may exhibit potent effects on various disease-related pathways. These findings underscore the importance of exploring novel molecular scaffolds for drug discovery.

In conclusion,(1S，2S，3Z，5S)-2，6，6-trimethyl-3-(pyridinylmethyl)imino-bicyclo3.1.1heptan-2^-ol(CAS No.1021418-60^-9) represents a significant advancement in pharmaceutical chemistry due to its unique structure and promising biological activities。Further research is warranted to fully elucidate its therapeutic potential。